![molecular formula C13H17N3OS B2840406 1-Methyl-3-({thieno[3,2-d]pyrimidin-4-yloxy}methyl)piperidine CAS No. 2198575-32-3](/img/structure/B2840406.png)
1-Methyl-3-({thieno[3,2-d]pyrimidin-4-yloxy}methyl)piperidine
Overview
Description
“1-Methyl-3-({thieno[3,2-d]pyrimidin-4-yloxy}methyl)piperidine” is a compound that belongs to the class of thieno[3,2-d]pyrimidines . Thieno[3,2-d]pyrimidines are important and widely represented in medicinal chemistry as they are structural analogs of purines . They have various biological activities and are known to inhibit certain enzymes and pathways .
Scientific Research Applications
Antimicrobial Activity
Thieno[3,2-d]pyrimidines have been found to exhibit significant antimicrobial activity . They have been synthesized and explored due to their biological properties and therapeutic potentials .
Anticonvulsant Activity
Some derivatives of thieno[3,2-d]pyrimidines have shown anticonvulsant activity . This makes them potential candidates for the development of new anticonvulsant drugs .
Anticancer Activity
Thieno[3,2-d]pyrimidines have been found to display diverse biological and pharmacological activities, including anticancer activity . They have been used in the development of new anticancer drugs .
Antiviral Activity
Some thieno[3,2-d]pyrimidines have shown antiviral activity . This makes them potential candidates for the development of new antiviral drugs .
Fluorescence Sensors
Coumarin derivatives with intramolecular charge transfer character have also been investigated and applied in fluorescence sensors . Thieno[3,2-d]pyrimidines, being a part of these derivatives, contribute to this application .
Inhibitors of PI3 Kinase
A series of thieno pyrimidine derivatives were prepared and evaluated as inhibitors of PI3 kinase p110alpha . This makes them potential candidates for the development of new inhibitors of PI3 kinase .
Drug Target in Mycobacterium Tuberculosis
Cytochrome bd oxidase (Cyt-bd) is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism . Thieno[3,2-d]pyrimidin-4-amines, being a part of these derivatives, contribute to this application .
Synthesis of Hybrid Compounds
Thieno[3,2-d]pyrimidines have been used in the synthesis of hybrid compounds with other pharmacophores . This has led to the development of new compounds with enhanced biological activities .
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-[(1-methylpiperidin-3-yl)methoxy]thieno[3,2-d]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3OS/c1-16-5-2-3-10(7-16)8-17-13-12-11(4-6-18-12)14-9-15-13/h4,6,9-10H,2-3,5,7-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSKFEJHXIFYKIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC(C1)COC2=NC=NC3=C2SC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-3-({thieno[3,2-d]pyrimidin-4-yloxy}methyl)piperidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(3-Chlorophenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine](/img/structure/B2840323.png)
![N-[(1R)-2-(tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide](/img/structure/B2840329.png)
![(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(2-phenylthiazol-4-yl)methanone](/img/structure/B2840331.png)
![3-{[1-(6-methoxy-1H-indole-2-carbonyl)piperidin-4-yl]methyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one](/img/structure/B2840336.png)
![N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-7-ethoxybenzofuran-2-carboxamide](/img/structure/B2840346.png)